Cas no 1804270-73-2 (Methyl 3-cyano-5-propionylbenzoate)

• Product Name: Methyl 3-cyano-5-propionylbenzoate
• CAS No: 1804270-73-2
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 4950057
• Update Time: 2025-06-13

Methyl 3-cyano-5-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-propionylbenzoate

• Inchi： 1S/C12H11NO3/c1-3-11(14)9-4-8(7-13)5-10(6-9)12(15)16-2/h4-6H,3H2,1-2H3
• InChI Key： SLKCXMKFUVYOCN-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=C(C#N)C=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Methyl 3-cyano-5-propionylbenzoate

Recent Advances in the Study of Methyl 3-cyano-5-propionylbenzoate (CAS: 1804270-73-2) in Chemical Biology and Pharmaceutical Research

Methyl 3-cyano-5-propionylbenzoate (CAS: 1804270-73-2) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in drug discovery and development, particularly in the design of novel kinase inhibitors and anti-inflammatory agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic uses.

One of the most notable advancements in the study of Methyl 3-cyano-5-propionylbenzoate is its role in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression. The researchers utilized a combination of computational modeling and high-throughput screening to identify the most promising candidates, with Methyl 3-cyano-5-propionylbenzoate serving as a critical scaffold for further optimization.

In addition to its applications in oncology, Methyl 3-cyano-5-propionylbenzoate has also been investigated for its anti-inflammatory properties. A recent preprint on BioRxiv reported that this compound can modulate the activity of key inflammatory pathways, such as the NF-κB signaling cascade. The study employed in vitro assays and animal models to validate the compound's efficacy, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.

From a synthetic chemistry perspective, Methyl 3-cyano-5-propionylbenzoate has been the subject of several methodological improvements. A 2024 paper in Organic Letters detailed a novel catalytic system for the efficient conversion of this compound into more complex structures, enabling the rapid generation of diverse chemical libraries. This advancement is particularly valuable for medicinal chemists seeking to explore structure-activity relationships in drug discovery programs.

Despite these promising developments, challenges remain in the practical application of Methyl 3-cyano-5-propionylbenzoate. Issues such as solubility, bioavailability, and off-target effects need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a compelling subject for ongoing research in chemical biology and pharmaceutical sciences.

In conclusion, Methyl 3-cyano-5-propionylbenzoate (CAS: 1804270-73-2) continues to be a valuable tool in drug discovery, with recent studies uncovering new applications and synthetic routes. Its potential as a scaffold for kinase inhibitors and anti-inflammatory agents underscores the importance of further investigation. Future research should focus on optimizing its pharmacological properties and expanding its therapeutic scope.